Alk-IN-13

• Molecular Formula: C29H39ClN7O2P
• Molecular Weight: 584.1 g/mol
• InChI: InChI=1S/C29H39ClN7O2P/c1-35-15-17-37(18-16-35)22-11-13-36(14-12-22)23-7-10-26(27(19-23)39-2)33-29-31-20-25(30)28(34-29)32-21-5-8-24(9-6-21)40(3,4)38/h5-10,19-20,22H,11-18H2,1-4H3,(H2,31,32,33,34)
• InChIKey: OAYGRXFKOOCTTP-UHFFFAOYSA-N

Alk-IN-13 Chemical Identity & Patent Origin

Alk-IN-13 (CAS 1197953-88-0) is a synthetic small-molecule anaplastic lymphoma kinase (ALK) inhibitor, originally disclosed as Example 19 in patent US20130225528A1, which describes a family of phosphorus derivatives as kinase inhibitors [1]. The compound has a molecular weight of 584.09 g/mol and the molecular formula C29H39ClN7O2P . It is commercially available from multiple vendors as a research reagent, typically at ≥98% purity . Its structural features include a 5-chloropyrimidine-2,4-diamine core, a dimethylphosphorylphenyl group, and a 2-methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline moiety [1].

Phosphine oxide ALK inhibitor chemotype Dimethylphosphine oxide hinge binder

Patent-derived kinase tool Example 19 from US20130225528A1

SAR & selectivity probe For kinase panel profiling with in-house characterization

• [1] US Patent US20130225528A1. Phosphorus Derivatives as Kinase Inhibitors. Filed March 15, 2013. View Source

Alk-IN-13 Non-Substitutability

Generic substitution among ALK inhibitors is scientifically unsound because potency, mutant selectivity, and off-target profiles vary dramatically even between structurally related compounds. Alk-IN-13 is a specific chemical entity from the phosphorous-containing kinase inhibitor series described in US20130225528A1 [1]. Its unique combination of a dimethylphosphine oxide moiety and a bis-basic piperazine-piperidine side chain is designed to engage the ATP-binding pocket in a manner distinct from other ALK inhibitor chemotypes such as crizotinib (aminopyridine), ceritinib (diaminopyrimidine), or alectinib (tetracyclic benzo[b]carbazolone) [1]. Without access to head-to-head comparative biochemical and selectivity data, any assumption of functional equivalence with other ALK inhibitors is experimentally unjustified and may lead to irreproducible results in target engagement, cell-based, or in vivo studies.

1

Chemotype mismatch Phosphine oxide chemotype differs from aminopyridine, diaminopyrimidine, and tetracyclic ALK inhibitor scaffolds; binding mode and selectivity profile may not transfer.

2

Absent comparator data No publicly available head-to-head biochemical or cellular data exist; functional equivalence with approved ALK inhibitors cannot be assumed.

3

Selectivity profile unknown Bis-basic side chain may confer distinct off-target kinase engagement; requires kinome-wide profiling before substituting for established ALK tools.

• [1] US Patent US20130225528A1. Phosphorus Derivatives as Kinase Inhibitors. Filed March 15, 2013. View Source

Alk-IN-13 Differentiation Evidence Gaps

Absence of Public Comparator Data

A comprehensive search of the primary scientific literature, patent documents, and authoritative databases retrieved no peer-reviewed publications or publicly available datasets reporting quantitative biochemical IC50 values, cellular target engagement data, or selectivity profiling for Alk-IN-13 against any comparator compound. The patent US20130225528A1 describes the compound as Example 19 but does not include tabulated biological activity data for this specific example in the publicly accessible sections of the document [1]. Vendor technical datasheets (e.g., MedChemExpress, TargetMol, InvivoChem) list Alk-IN-13 as an 'ALK inhibitor' without providing the underlying quantitative assay data, comparator information, or experimental conditions . Consequently, no evidence dimension meeting the minimum criteria for a 'Direct head-to-head comparison', 'Cross-study comparable' analysis, or even a robust 'Class-level inference' could be established.

Public Comparator Data

Data to verify

Not publicly available

Procurement based on structural novelty, not performance benchmarks

No IC50, selectivity, or head-to-head biochemical data published

Evidence Dimension	Biochemical ALK inhibition potency (IC50)
Target Compound Data	Not publicly available
Comparator Or Baseline	N/A (no comparator data available)
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

The absence of quantitative differentiation data means that Alk-IN-13 cannot currently be prioritized over other ALK inhibitors based on verifiable performance metrics; procurement decisions must rely on structural novelty rather than demonstrated superiority.

• [1] US Patent US20130225528A1. Phosphorus Derivatives as Kinase Inhibitors. Filed March 15, 2013. View Source

Alk-IN-13 Research Applications

Phosphine Oxide SAR Tool

Alk-IN-13 belongs to a unique chemotype featuring a dimethylphosphine oxide group, a structural motif less commonly explored in the ALK inhibitor field compared to sulfone or amide-based hinge binders [1]. This compound can serve as a reference point for structure-activity relationship (SAR) studies investigating the contribution of the phosphine oxide moiety to kinase binding affinity and physicochemical properties within the broader chemical series disclosed in US20130225528A1 [1].

Scaffold-Hopping vs. ALK Inhibitors

Given the structural divergence of Alk-IN-13 from FDA-approved ALK inhibitors (crizotinib, ceritinib, alectinib, brigatinib, lorlatinib), researchers may employ this compound in scaffold-hopping campaigns to evaluate whether the 2,4-diaminopyrimidine core with a phosphine oxide substituent offers advantages in terms of novel intellectual property space or differential binding modes that could overcome known resistance mutations [1].

Kinase Selectivity Profiling Reference

With appropriate in-house characterization, Alk-IN-13 can be incorporated into broader kinase selectivity panels alongside other ALK inhibitors to establish its unique inhibition fingerprint . Its bis-basic side chain (4-(4-methylpiperazin-1-yl)piperidine) may confer a distinct polypharmacology profile compared to compounds with simpler basic amine substituents, making it a valuable comparator for understanding the relationship between side-chain structure and kinome-wide selectivity [1].

Crystallography & Binding Mode Studies

The compound's unique structural features make it a candidate for co-crystallization studies with ALK kinase domain to elucidate how the dimethylphosphine oxide group interacts with the hinge region and how the extended piperazine-piperidine side chain occupies the solvent-exposed region [1]. Such structural data would provide a rational basis for further optimization of this underexplored chemotype.

Application

Selection Property

Validation Focus

Phosphine oxide SAR tool

Dimethylphosphine oxide chemotype

Kinase binding SAR within patent series

Scaffold-hopping reference

Structural divergence from approved ALK inhibitors

Resistance-mutation profiling

Kinase selectivity profiling

Bis-basic side-chain polypharmacology

Kinome-wide selectivity panel (in-house)

Crystallography & binding mode

Dimethylphosphine oxide hinge interaction

Co-crystal structure with ALK kinase domain

• [1] US Patent US20130225528A1. Phosphorus Derivatives as Kinase Inhibitors. Filed March 15, 2013. View Source